(2-Oxo-2-phenothiazin-10-ylethyl) 2-methylsulfanylpyridine-3-carboxylate
Description
(2-Oxo-2-phenothiazin-10-ylethyl) 2-methylsulfanylpyridine-3-carboxylate, also known as TPTZ, is a chemical compound that has been widely used in scientific research. It is a complex organic molecule with a unique structure, which makes it an interesting subject for study.
Scientific Research Applications
- PTZ–PIP exhibits anticancer properties, making it a candidate for cancer treatment. Its mechanism of action may involve inhibiting tumor cell growth or inducing apoptosis (programmed cell death). Further studies are needed to elucidate its specific targets and efficacy against different cancer types .
- Oxidative stress contributes to various diseases, including cancer. PTZ–PIP’s antioxidant activity suggests it could protect cells from damage caused by free radicals. Antioxidants play a crucial role in maintaining cellular health and preventing oxidative damage .
- Phenothiazine derivatives, including PTZ–PIP, have demonstrated antimicrobial effects. They inhibit bacterial and fungal growth, making them potential candidates for developing new antimicrobial agents. Researchers are exploring their use against drug-resistant pathogens .
- Some phenothiazines exhibit neuroprotective effects by modulating neurotransmitter systems. PTZ–PIP’s structure suggests it might have similar properties, making it relevant for neurodegenerative diseases or brain injury research .
- Inflammation plays a role in various diseases, from arthritis to cardiovascular conditions. PTZ–PIP’s chemical structure suggests it could have anti-inflammatory effects. Investigating its impact on inflammatory pathways is essential .
- PTZ–PIP’s unique structure makes it a potential building block for drug delivery systems. Researchers can modify its functional groups to enhance solubility, stability, and targeted drug release. Such systems improve drug efficacy and reduce side effects .
Anticancer Activity
Antioxidant Potential
Antimicrobial Applications
Neuroprotective Properties
Anti-inflammatory Potential
Drug Delivery Systems
properties
IUPAC Name |
(2-oxo-2-phenothiazin-10-ylethyl) 2-methylsulfanylpyridine-3-carboxylate |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H16N2O3S2/c1-27-20-14(7-6-12-22-20)21(25)26-13-19(24)23-15-8-2-4-10-17(15)28-18-11-5-3-9-16(18)23/h2-12H,13H2,1H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
FEBVMOGDCQQLDV-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CSC1=C(C=CC=N1)C(=O)OCC(=O)N2C3=CC=CC=C3SC4=CC=CC=C42 |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H16N2O3S2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
408.5 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
(2-Oxo-2-phenothiazin-10-ylethyl) 2-methylsulfanylpyridine-3-carboxylate | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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